2-(5-Nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H21N3O4S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: tert-butyl 2-[(5-nitropyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H21N3O4S/c1-15(2,3)22-14(19)17-8-4-5-12(17)10-23-13-7-6-11(9-16-13)18(20)21/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key: ZUNSAGADMKKBJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CSC2=NC=C(C=C2)[N+](=O)[O-]

Description

This compound is a pyrrolidine derivative functionalized with a tert-butyl carbamate group at the 1-position and a 5-nitro-pyridinylsulfanylmethyl substituent at the 2-position. The tert-butyl carbamate (Boc) group serves as a protective moiety for the pyrrolidine nitrogen, enabling selective functionalization of other positions during synthesis .

Preparation Methods

Synthesis of Pyrrolidine Intermediate

• The pyrrolidine ring is commonly constructed via cyclization reactions involving suitable amine and carbonyl precursors.
• Starting materials may include amino acids or protected amino alcohols that undergo intramolecular cyclization to form the pyrrolidine nucleus.
• The intermediate typically contains a free or protected carboxylic acid functionality for subsequent esterification.

Protection of the Carboxylic Acid as tert-Butyl Ester

• The carboxylic acid group is protected as a tert-butyl ester to improve solubility and stability, and to act as a protecting group for further synthetic transformations.
• This protection is commonly achieved by reacting the free acid with tert-butanol in the presence of activating agents such as dicyclohexylcarbodiimide or via acid-catalyzed esterification.
• The tert-butyl ester is stable under neutral conditions but can be cleaved under acidic conditions to regenerate the free acid.

Representative Reaction Scheme

Step	Description	Reagents/Conditions	Outcome
1	Pyrrolidine ring formation	Cyclization of amino acid derivative under heating	Pyrrolidine intermediate with free carboxylic acid
2	Sulfanyl linkage formation	Reaction of pyrrolidine intermediate with 5-nitro-2-chloropyridine and thiol in polar aprotic solvent, base	Formation of 2-(5-nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine
3	tert-Butyl ester protection	Reaction with tert-butanol and dicyclohexylcarbodiimide or acid catalysis	tert-Butyl ester protected final compound

Analytical Characterization of the Compound

To confirm successful synthesis and purity, the following techniques are typically employed:

Technique	Purpose
Nuclear Magnetic Resonance Spectroscopy (¹H and ¹³C NMR)	Structural elucidation and confirmation of functional groups
Mass Spectrometry	Molecular weight confirmation
Fourier Transform Infrared Spectroscopy	Identification of functional groups such as nitro, sulfanyl, and ester
Elemental Analysis	Verification of empirical formula

Research Findings and Notes

• The sulfanyl linkage between the pyrrolidine and nitro-pyridine rings is crucial for biological activity, providing flexibility and potential sites for further functionalization.
• The tert-butyl ester serves as a protecting group that can be enzymatically or chemically cleaved in biological systems, making the compound a potential prodrug candidate.
• Optimization of reaction conditions such as solvent choice, temperature, and reaction time significantly affects yield and purity.
• The compound exhibits solubility in organic solvents like dimethyl sulfoxide and chloroform and is stable under standard laboratory conditions but sensitive to hydrolysis under strong acidic or basic environments.
• Variations in the position of the nitro group or substitution on the pyridine ring can lead to analogs with different biological properties, highlighting the importance of precise synthetic control.

Summary Table of Preparation Parameters

Preparation Step	Key Reagents	Solvent	Temperature	Time	Notes
Pyrrolidine ring formation	Amino acid derivative	Polar solvent (e.g., ethanol)	Reflux or heating	Several hours	Cyclization efficiency critical
Sulfanyl linkage formation	5-nitro-2-chloropyridine, thiol, base (K2CO3)	DMF or DMSO	Room temp to 60°C	12-24 hours	Base facilitates nucleophilic substitution
tert-Butyl ester protection	tert-Butanol, DCC or acid catalyst	Dichloromethane or similar	0-25°C	2-6 hours	Avoid moisture to prevent side reactions

Chemical Reactions Analysis

Types of Reactions

2-(5-Nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under appropriate conditions.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas and palladium on carbon.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon or sodium borohydride are commonly used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride or iron(III) chloride.

Major Products Formed

Oxidation: Conversion of the nitro group to a nitroso or hydroxylamine derivative.

Reduction: Formation of the corresponding amine.

Substitution: Introduction of various functional groups onto the pyridine ring.

Scientific Research Applications

2-(5-Nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-Nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The nitro group can undergo reduction to form reactive intermediates that interact with biological targets. The sulfanylmethyl group may also play a role in binding to specific sites on proteins or other biomolecules.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences between the target compound and analogs:

Compound Name	Substituent Position & Group	Molecular Formula	Key Functional Features
2-(5-Nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	2-position: 5-nitro-pyridinylsulfanylmethyl	C₁₆H₂₂N₄O₄S (est.)	Aromatic nitro, thioether, Boc protection
(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	3-position: 5-nitro-pyridinylsulfanyl	C₁₄H₁₉N₃O₄S	Positional isomer, no methyl spacer
(R)-2-(Toluene-4-sulfonyloxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester	2-position: Tosyloxymethyl	C₁₈H₂₅NO₅S	Sulfonate ester (leaving group)
2-[(Methanesulfonyl-methyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester	2-position: Methanesulfonamido-methyl	C₁₃H₂₄N₂O₄S	Sulfonamide, tertiary amine
tert-butyl 2-(prop-2-ynyl)pyrrolidine-1-carboxylate	2-position: Propargyl	C₁₂H₁₉NO₂	Alkyne (click chemistry handle)

Key Observations :

• Positional Isomerism: The target compound and ’s analog differ in substituent position (2 vs. 3).
• Functional Group Diversity : The sulfanylmethyl group in the target compound (thioether) contrasts with sulfonates (), sulfonamides (), and alkynes (). Thioethers are less reactive than sulfonates but more prone to oxidation than sulfonamides .
• Electron Effects : The nitro group in the target compound enhances electrophilicity, enabling reductions to amines, whereas the propargyl group () enables cycloaddition reactions .

Comparison of Reactivity:

• Sulfonate Esters () : Tosyloxymethyl groups are excellent leaving groups, facilitating SN2 reactions (e.g., substitution with amines or thiols) .
• Sulfonamides () : Stable under acidic/basic conditions, making them suitable for drug design .
• Thioethers (Target Compound) : Susceptible to oxidation (forming sulfoxides/sulfones) but less reactive than sulfonates.

Biological Activity

The compound 2-(5-Nitro-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a member of the pyrrolidine family, characterized by its unique structural features that include a nitro group and a pyridine moiety. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{16}N_{3}O_{4}S$. It features a pyrrolidine ring connected to a 5-nitropyridine sulfonamide group, which is known to influence its biological interactions.

Research indicates that compounds similar to this pyrrolidine derivative exhibit various biological activities, including:

• Antimicrobial Activity : The presence of the nitro group enhances the compound's ability to interact with bacterial DNA, leading to inhibition of bacterial growth.
• Cytotoxicity : Studies have shown that similar compounds can induce apoptosis in cancer cells by disrupting cellular signaling pathways.
• Enzyme Inhibition : The compound may act as an inhibitor for certain protein kinases, which are crucial in cell cycle regulation and proliferation.

Biological Activity Data

Activity Type	Mechanism	Reference
Antimicrobial	Inhibition of DNA synthesis
Cytotoxicity	Induction of apoptosis
Enzyme Inhibition	Inhibition of protein kinases

Case Studies

• Antimicrobial Efficacy : A study demonstrated that derivatives containing the nitro-pyridine structure showed significant activity against Gram-positive bacteria, including MRSA. The mechanism involved interference with bacterial protein synthesis.
• Cytotoxicity in Cancer Cell Lines : Research involving cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) indicated that the compound induced apoptosis through caspase activation pathways. The IC50 values were reported in the low micromolar range, suggesting potent activity.
• Protein Kinase Inhibition : A study highlighted that similar compounds effectively inhibited CDK9 activity, which is crucial for cell cycle regulation. This inhibition was linked to reduced proliferation rates in cancer cells.

Q & A

Q. What synthetic strategies are recommended for preparing this compound, and how can reaction yields be optimized?

• Methodological Answer : A plausible route involves nucleophilic substitution between a tert-butyl pyrrolidine carboxylate derivative and a nitro-pyridinyl thiol precursor. Key steps include:

• Activation of the thiol group via deprotonation with a mild base (e.g., triethylamine) in anhydrous dichloromethane at 0–20°C .
• Use of DMAP (4-dimethylaminopyridine) as a catalyst to enhance reaction efficiency .
• Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product.
  Yield Optimization : Monitor reaction progress via TLC (Rf ~0.3–0.5 in 7:3 hexane/EtOAc). Excess thiol precursor (1.2–1.5 eq) and slow reagent addition at low temperatures minimize side reactions.

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : Confirm the tert-butyl group (δ ~1.4 ppm for 9H singlet in 1H NMR; δ ~28 ppm and ~80 ppm in 13C NMR for C(CH3)3 and COO groups, respectively) .
• HRMS (High-Resolution Mass Spectrometry) : Verify molecular ion [M+H]+ with <2 ppm error.
• FT-IR : Identify carbonyl stretches (~1700 cm⁻¹ for ester) and nitro group vibrations (~1520 cm⁻¹ and ~1350 cm⁻¹) .

Q. How should this compound be stored to ensure stability?

• Methodological Answer :

• Store under inert gas (argon) at –20°C in amber vials to prevent hydrolysis of the ester group and nitro reduction.
• Avoid exposure to moisture or acidic conditions, as tert-butyl esters degrade via acid-catalyzed cleavage .

Advanced Research Questions

Q. How does steric hindrance from the tert-butyl group influence reactivity in cross-coupling reactions?

• Methodological Answer : The bulky tert-butyl group restricts access to the pyrrolidine nitrogen, limiting its participation in Buchwald-Hartwig aminations or SN2 reactions. Workarounds include:

• Temporarily removing the Boc group with TFA (trifluoroacetic acid) to expose the amine for functionalization .
• Using Pd/XPhos catalysts to overcome steric challenges in coupling reactions .

Q. What computational methods predict the compound’s solubility and bioavailability?

• Methodological Answer :

• QSPR (Quantitative Structure-Property Relationship) : Predict logP (partition coefficient) using molecular descriptors like polar surface area (PSA) and topological indices .
• Molecular Dynamics Simulations : Model solvation in DMSO/water mixtures to estimate solubility. The nitro group’s electron-withdrawing nature reduces solubility in nonpolar solvents .

Q. How to resolve contradictions in spectroscopic data for nitro-pyridine derivatives?

• Methodological Answer : Discrepancies in NMR shifts (e.g., pyridine protons vs. nitro group effects) require:

• 2D NMR (COSY, HSQC) : Assign proton-proton correlations and differentiate between aromatic and aliphatic signals.
• X-ray Crystallography : Resolve ambiguity in regiochemistry (e.g., nitro group position on pyridine) .